Cas no 27822-58-8 (methyl N-(1-phenylpropan-2-yl)carbamate)

• Product Name: methyl N-(1-phenylpropan-2-yl)carbamate
• CAS No: 27822-58-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD24561412
• CID: 3928193
• PubChem ID: 6421865
• Update Time: 2025-10-12

methyl N-(1-phenylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-methyl-2-phenylethyl)-, methyl ester
• Amphetamine Methyl Carbamate
• methyl N-(1-phenylpropan-2-yl)carbamate
• Carbamic acid, (1-methyl-2-phenylethyl)-, methyl ester (9CI)
• EN300-245082
• SCHEMBL10948969
• 27822-58-8
• Amphetamine, N-methoxycarbonyl-
• DTXSID801344928
• methylN-(1-phenylpropan-2-yl)carbamate
• UZVIZRITTUHWAA-UHFFFAOYSA-N
• AKOS030757471
• Z1509182330
• CBA82258

• MDL： MFCD24561412
• Inchi： 1S/C11H15NO2/c1-9(12-11(13)14-2)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,12,13)
• InChI Key： UZVIZRITTUHWAA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC(C)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on methyl N-(1-phenylpropan-2-yl)carbamate

Comprehensive Overview of Methyl N-(1-phenylpropan-2-yl)carbamate (CAS No. 27822-58-8)

Methyl N-(1-phenylpropan-2-yl)carbamate, with the CAS number 27822-58-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate esters, which are widely studied for their diverse applications. The molecular structure features a phenylpropan-2-yl group attached to a carbamate moiety, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for methyl N-(1-phenylpropan-2-yl)carbamate has increased due to its potential role in the development of novel pharmaceutical intermediates. Researchers are particularly interested in its utility in designing central nervous system (CNS) agents, given its structural similarity to other bioactive molecules. Additionally, its applications in crop protection formulations have been explored, aligning with the growing focus on sustainable agriculture and eco-friendly pesticides.

The synthesis of CAS 27822-58-8 typically involves the reaction of 1-phenylpropan-2-amine with methyl chloroformate, a well-established method in organic chemistry. This process highlights the compound's relevance in industrial-scale production and its compatibility with green chemistry principles. As environmental concerns rise, the optimization of such synthetic routes to minimize waste and energy consumption has become a key area of investigation.

From a toxicological perspective, methyl N-(1-phenylpropan-2-yl)carbamate has been subject to preliminary studies to evaluate its safety profile. While comprehensive data is still emerging, current findings suggest that it exhibits moderate stability under standard conditions, making it suitable for controlled applications. This aligns with the broader industry trend toward safer chemical alternatives and regulatory compliance.

The compound's physicochemical properties, such as solubility in organic solvents and melting point, have been documented to facilitate its use in various formulations. Its lipophilic nature makes it particularly useful in drug delivery systems, where enhanced bioavailability is desired. These characteristics have sparked interest in its potential for nanotechnology applications, another hot topic in contemporary research.

In the context of intellectual property, several patents have been filed related to CAS 27822-58-8, covering its synthesis methods and applications. This underscores its commercial viability and the competitive landscape in the fine chemicals market. Companies investing in innovative chemical solutions are keen to explore its derivatives for niche applications, further driving demand.

For researchers and industry professionals, understanding the spectroscopic data (e.g., NMR, IR) of methyl N-(1-phenylpropan-2-yl)carbamate is critical for quality control and characterization. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC), are often employed to ensure purity and consistency, reflecting the emphasis on precision manufacturing in modern chemistry.

As the scientific community continues to explore the potential of carbamate-based compounds, CAS 27822-58-8 remains a subject of active investigation. Its intersection with biomedical research, material science, and agricultural innovation positions it as a multifaceted tool for addressing global challenges. Future studies may focus on its structure-activity relationships to unlock new functionalities.

In summary, methyl N-(1-phenylpropan-2-yl)carbamate (27822-58-8) represents a compelling case study in the convergence of chemistry and applied sciences. Its versatility, coupled with ongoing advancements in synthetic methodologies and application-driven research, ensures its relevance in a rapidly evolving scientific landscape.